Cas no 114604-96-5 (tert-Butyl 2-Formyl-1H-indole-1-carboxylate)

Tert-Butyl 2-Formyl-1H-indole-1-carboxylate is a versatile indole derivative widely used in organic synthesis and pharmaceutical research. Its key structural features include a formyl group at the 2-position and a tert-butoxycarbonyl (Boc) protecting group at the 1-position, enhancing its utility as an intermediate in heterocyclic chemistry. The Boc group offers stability under various reaction conditions while allowing selective deprotection when needed. The formyl functionality enables further derivatization, making it valuable for constructing complex indole-based scaffolds. This compound is particularly useful in medicinal chemistry for the development of biologically active molecules. Its high purity and well-defined reactivity profile ensure consistent performance in synthetic applications.

tert-Butyl 2-Formyl-1H-indole-1-carboxylate structure

114604-96-5 structure

Product Name:tert-Butyl 2-Formyl-1H-indole-1-carboxylate

CAS No:114604-96-5

MF:C₁₄H₁₅NO₃

MW:245.273803949356

CID:1202528

PubChem ID:11390914

Update Time:2025-05-27

tert-Butyl 2-Formyl-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1H-Indole-1-carboxylic acid, 2-formyl-, 1,1-dimethylethyl ester
- tert-butyl 2-formyl-1H-indole-1-carboxylate
- tert-butyl 2-formylindole-1-carboxylate
- SCHEMBL1760451
- 114604-96-5
- TERT-BUTYL2-FORMYL-1H-INDOLE-1-CARBOXYLATE
- J-524445
- XEAJFHAXTVIMNR-UHFFFAOYSA-N
- N-Boc-indole-carbaldehyde
- DTXSID60464442
- tert-Butyl 2-Formyl-1H-indole-1-carboxylate
- MDL： MFCD11976740
- Inchi： 1S/C14H15NO3/c1-14(2,3)18-13(17)15-11(9-16)8-10-6-4-5-7-12(10)15/h4-9H,1-3H3
- InChI Key： XEAJFHAXTVIMNR-UHFFFAOYSA-N
- SMILES： O(C(N1C(C=O)=CC2C=CC=CC1=2)=O)C(C)(C)C

Computed Properties

Exact Mass: 245.10525
Monoisotopic Mass: 245.10519334g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 334
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 48.3Å²

Experimental Properties

PSA: 48.3

tert-Butyl 2-Formyl-1H-indole-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B812020-50mg	tert-Butyl 2-Formyl-1H-indole-1-carboxylate	114604-96-5		50mg	$ 50.00	2022-06-06
TRC	B812020-100mg	tert-Butyl 2-Formyl-1H-indole-1-carboxylate	114604-96-5		100mg	$ 70.00	2022-06-06
TRC	B812020-500mg	tert-Butyl 2-Formyl-1H-indole-1-carboxylate	114604-96-5		500mg	$ 275.00	2022-06-06
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eNovation Chemicals LLC	Y1224537-10g	tert-butyl 2-formyl-1H-indole-1-carboxylate	114604-96-5	95%	10g	$1100	2025-02-20
eNovation Chemicals LLC	Y1224537-10g	tert-butyl 2-formyl-1H-indole-1-carboxylate	114604-96-5	95%	10g	$1100	2025-02-21